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Compound of Interest

Compound Name: Chlorosuccinimide

Cat. No.: B042832 Get Quote

An In-depth Technical Guide to N-Chlorosuccinimide: Safety Protocols and Handling

N-Chlorosuccinimide (NCS) is a versatile reagent widely employed in organic synthesis as a

chlorinating agent and mild oxidant.[1][2] Its stability and selectivity make it a preferred

alternative to gaseous chlorine, particularly in pharmaceutical research and complex molecule

synthesis.[1][3][4] However, its utility is matched by significant hazards, including its corrosive

nature and potential for violent reactions.[5][6] This guide provides comprehensive safety

protocols, handling guidelines, and emergency procedures for researchers, scientists, and drug

development professionals to ensure the safe and effective use of N-Chlorosuccinimide in a

laboratory setting.

Chemical and Physical Properties
N-Chlorosuccinimide is a white solid with a faint chlorine-like odor.[7][8] It is sensitive to light

and moisture, and may decompose when exposed to them.[7][9]
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Property Value Source

Synonyms
1-Chloro-2,5-pyrrolidinedione,

Succinochlorimide, NCS
[9][10]

CAS Number 128-09-6 [9]

Molecular Formula C₄H₄ClNO₂ [6][11]

Molecular Weight 133.53 g/mol [5][6]

Appearance White crystalline powder [5][7]

Melting Point
148 to 150 °C (298 to 302 °F;

421 to 423 K)
[2]

Density 1.65 g/cm³ [2]

Solubility
Water (1:70), Alcohol (1:150),

Benzene (1:50)
[7]

Hazard Identification and Toxicology
NCS is classified as a hazardous substance that is harmful if swallowed and causes severe

skin burns and eye damage.[5][6][11] It can also cause respiratory irritation.[12][13]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07: Exclamation

mark
Danger

H302: Harmful if

swallowed

Skin Corrosion

(Category 1B)
GHS05: Corrosive Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye Damage

(Category 1)
GHS05: Corrosive Danger

H318: Causes serious

eye damage

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07: Exclamation

mark
Danger

H335: May cause

respiratory irritation

Corrosive to Metals

(Category 1)
GHS05: Corrosive Danger

H290: May be

corrosive to metals

Hazardous to the

Aquatic Environment,

Acute (Category 1)

GHS09: Environment Danger
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Chronic (Category 1)

GHS09: Environment Danger

H410: Very toxic to

aquatic life with long

lasting effects

Toxicological Data

Acute Oral Toxicity (LD50): 1000 - 1212 mg/kg (Rat).[6][12]

Potential Health Effects:

Inhalation: May cause irritation of the respiratory tract, with symptoms including a burning

sensation, coughing, wheezing, and shortness of breath.[9] Inhalation of vapors or mists can

lead to lung edema, the symptoms of which may be delayed.[7]

Skin Contact: Causes severe chemical burns.[5] Direct contact can lead to inflammation,

itching, scaling, and blistering.[12]
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Eye Contact: Causes serious eye damage.[5][7] Direct contact can produce pain, tears, and

severe burns, with a risk of permanent injury.[7][9]

Ingestion: Harmful if swallowed.[5] Can produce chemical burns in the mouth and

gastrointestinal tract.[7] Ingestion of less than 150 grams may be fatal or cause serious

health damage.[7]

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is critical when handling NCS. Use of adequate engineering controls and

appropriate PPE is mandatory to prevent exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

Provide appropriate exhaust ventilation where dust is formed.[11]

Facilities must be equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment: The selection of PPE depends on the specific laboratory task

and the potential for exposure.
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PPE Selection for N-Chlorosuccinimide

Task Assessment

Weighing Solid NCS

Solid Handling

Use in Reaction

Solution Handling

Spill Cleanup

Emergency

Minimum PPE:
- Safety Goggles (EN 166)

- Lab Coat
- Chemical Resistant Gloves (e.g., PVC)

Additional PPE:
- Face Shield

- Respiratory Protection
(N100/P3 Particle Respirator)

Additional PPE:
- Full Protective Suit

- Supplied-Air Respirator (for large spills)

Conditions to Avoid Incompatible Materials

N-Chlorosuccinimide

Direct Sunlight

 Incompatible With 

Moisture / Water

 Incompatible With 

Heat / Ignition Sources

 Incompatible With 

Reducing Agents

 Incompatible With 

Strong Acids

 Incompatible With 

Strong Bases

 Incompatible With 

Iron & Iron Salts

 Incompatible With 

Amines / Ammonia

 Incompatible With 

Specific Organics
(Aniline, Hydrazine, etc.)

 Incompatible With 
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Exposure to NCS Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Keep warm and rested.

1. Immediately flush with large amounts of water for at least 15 min (use safety shower).
2. Remove all contaminated clothing.

1. Immediately flush eyes with plenty of water for at least 15 min, lifting eyelids.
2. Remove contact lenses if possible.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. If conscious, give 2-4 cupfuls of water or milk.

Seek Immediate Medical Attention
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Spill Detected

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

1. Don appropriate PPE.
2. Moisten with water to prevent dust.

3. Sweep or vacuum material.
4. Place in a suitable, closed container for disposal.

1. Evacuate area and move upwind.
2. Alert Emergency Responders.

3. Prevent entry into drains/waterways.
4. Await professional cleanup.

Dispose of Waste per Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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